N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-[3-(benzotriazol-1-yl)propyl]-2-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21N5O2/c26-19(16-11-14-24(20(16)27)15-7-2-1-3-8-15)21-12-6-13-25-18-10-5-4-9-17(18)22-23-25/h1-5,7-10,16H,6,11-14H2,(H,21,26)
• InChI Key: YTIYPCHMRZUQAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C1C(=O)NCCCN2C3=CC=CC=C3N=N2)C4=CC=CC=C4
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide, also known as BTTAA, is a chemical compound that has gained significant attention in the field of research due to its potential applications in various scientific fields.

Mechanism of Action

N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide exerts its biological activity through the inhibition of protein-protein interactions. Specifically, N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide binds to a hydrophobic pocket on the surface of proteins, preventing them from interacting with other proteins. This mechanism of action has been shown to be effective in inhibiting the growth of cancer cells and in modulating the activity of various proteins.
Biochemical and Physiological Effects:
N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of protein activity, and the synthesis of new materials with unique properties. However, further research is needed to fully understand the effects of N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide on various biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide in lab experiments is its ability to selectively inhibit protein-protein interactions, allowing researchers to study specific biological processes. However, one limitation of using N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide. One direction is the development of new N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide derivatives with improved properties, such as increased selectivity and reduced toxicity. Another direction is the investigation of N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide's potential applications in other scientific fields, such as catalysis and energy storage. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide and its effects on various biological systems.

Synthesis Methods

N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide can be synthesized through a multi-step process that involves the condensation of 1H-1,2,3-benzotriazole-1-carboxylic acid with 3-aminopropylamine, followed by the reaction with phenylacetyl chloride and pyrrolidine-2,3-dione. The final product is obtained through a purification process that involves column chromatography.

Scientific Research Applications

N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been used as a tool to study protein-protein interactions and to develop new drugs that target specific proteins. In materials science, N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been used as a building block for the synthesis of new materials with unique properties.